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Compound of Interest

Compound Name: 2-(p-Tolyl)pyrimidine

Cat. No.: B3029740

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the key physical properties of 2-(p-
Tolyl)pyrimidine, a versatile heterocyclic compound with significant applications in medicinal
chemistry and materials science. As a crucial intermediate in the synthesis of pharmaceuticals
and agrochemicals, a thorough understanding of its physical characteristics, such as melting
and boiling points, is paramount for its effective utilization and quality control.[1] This document
outlines the experimentally determined and predicted values for these properties and details
the rigorous methodologies for their measurement.

Chemical Identity and Structure

2-(p-Tolyl)pyrimidine is an aromatic heterocyclic compound featuring a pyrimidine ring
substituted with a p-tolyl group.[1] This substitution enhances its reactivity and solubility in
organic solvents, making it a valuable building block in organic synthesis.[1]

e Chemical Name: 2-(p-Tolyl)pyrimidine
e Molecular Formula: Ci11H1oN2[1]

e Molecular Weight: 170.22 g/mol [1]

e CAS Number: 77232-13-4[1]

Structure:
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Caption: Chemical structure of 2-(p-Tolyl)pyrimidine.

Core Physical Properties

The melting and boiling points are critical parameters that provide insights into the purity and
physical state of a compound under varying temperatures.

Physical Property Value Source
Melting Point 88-92°C [1]

90 °C [2](3]

Boiling Point 208.1 £ 23.0 °C (Predicted) [2]

The appearance of 2-(p-Tolyl)pyrimidine is typically a white to light yellow or light orange
crystalline powder.[1]

Experimental Determination of Physical Properties

Accurate determination of physical properties is essential for compound identification and
guality assurance. The following sections detail the standard methodologies for measuring the
melting and boiling points of 2-(p-Tolyl)pyrimidine.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The presence
of impurities typically depresses and broadens the melting point range, making it a valuable
indicator of purity.[4]

A common and effective method for determining the melting point is the capillary method.[5]
Protocol:

e Sample Preparation: A small amount of finely powdered, dry 2-(p-Tolyl)pyrimidine is packed
into a capillary tube, which is sealed at one end.

e Apparatus Setup:
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o Thiele Tube: The capillary tube is attached to a thermometer, and both are immersed in an
oil bath within a Thiele tube. The Thiele tube's design ensures uniform heating of the oil
bath through convection.[6][7]

o Digital Melting Point Apparatus: The capillary tube is inserted into a heating block within
the apparatus.[8]

e Heating: The apparatus is heated slowly, typically at a rate of 1-2°C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire sample becomes liquid (completion of melting) are
recorded. This range is the melting point of the sample.
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Caption: Workflow for Melting Point Determination.

Differential Scanning Calorimetry is a highly sensitive thermal analysis technique that
measures the difference in heat flow between a sample and a reference as a function of
temperature.[9][10] It provides precise data on melting point, heat of fusion, and other thermal
transitions.[9][11]

Principle: As the sample melts, it absorbs energy (an endothermic process), which is detected
by the DSC instrument as a change in heat flow compared to the inert reference.[12]

Protocol:
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» Sample Preparation: A small, accurately weighed amount of 2-(p-Tolyl)pyrimidine (typically
1-5 mg) is placed in an aluminum DSC pan and hermetically sealed.

o DSC Analysis: The sample and an empty reference pan are placed in the DSC cell. The cell
is then heated at a controlled rate (e.g., 10°C/min) over a specified temperature range.

o Data Analysis: The resulting thermogram plots heat flow against temperature. The melting
point is determined from the onset temperature or the peak of the endothermic melting
transition. The area under the peak corresponds to the heat of fusion.

Data Analysis
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Caption: Workflow for DSC Melting Point Analysis.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[13] Similar to the melting point, the boiling point is a key
physical property for characterization.

For small sample quantities, the micro boiling point method is a convenient and accurate
technique.[14][15]

Protocol:

o Sample Preparation: A small amount of liquid 2-(p-Tolyl)pyrimidine (if melted) is placed in a
small test tube (Durham tube). A capillary tube, sealed at one end, is inverted and placed
inside the test tube with the open end submerged in the liquid.[14]
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o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube filled with a high-boiling point liquid (e.g., mineral oil).[14][16]

e Heating: The Thiele tube is gently heated. As the temperature rises, the air trapped in the
capillary tube expands and escapes as bubbles.[14]

» Observation: Heating continues until a continuous and rapid stream of bubbles emerges
from the capillary tube. The heat is then removed.[16][17]

e Recording: The liquid is allowed to cool. The boiling point is the temperature at which the
bubble stream ceases and the liquid just begins to be drawn back into the capillary tube.[14]
[15]
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Caption: Workflow for Micro Boiling Point Determination.

Conclusion

The physical properties of 2-(p-Tolyl)pyrimidine, particularly its melting and boiling points, are
well-defined and can be accurately determined using standard laboratory techniques. A melting
point in the range of 88-92°C is a strong indicator of the compound's identity and purity.
Adherence to the detailed experimental protocols outlined in this guide will ensure reliable and
reproducible results, which are critical for research, development, and quality control in the
pharmaceutical and chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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